Cas no 10230-61-2 (4,5-Bis(mercaptomethyl)-o-xylene)

4,5-Bis(mercaptomethyl)-o-xylene is a bifunctional thiol compound featuring two mercaptomethyl groups attached to an o-xylene core. Its high reactivity and dual thiol functionality make it valuable in polymer crosslinking, adhesives, and material modification applications. The aromatic backbone enhances stability, while the thiol groups enable efficient thiol-ene click chemistry and metal coordination.
4,5-Bis(mercaptomethyl)-o-xylene structure
10230-61-2 structure
Product Name:4,5-Bis(mercaptomethyl)-o-xylene
CAS No:10230-61-2
MF:C10H14S2
MW:198.348160266876
MDL:MFCD00004869
CID:153093
PubChem ID:87564048
Update Time:2025-06-19

4,5-Bis(mercaptomethyl)-o-xylene Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedimethanethiol,4,5-dimethyl-
    • 4,5-Bis(mercaptomethyl)-o-xylene
    • [4,5-dimethyl-2-(sulfanylmethyl)phenyl]methanethiol
    • 1,2-Benzenedimethanethiol,4,5-dimethyl
    • 1,2-bis(mercaptomethyl)-4,5-dimethylbenzene
    • 1,2-Bis-(mercaptomethyl)-4,5-dimethylbenzol
    • 1,2-dimethyl-4,5-bis(mercaptomethyl)benzene
    • 1,2-dimethyl-4,5-di(mercapromethyl)benzene
    • 4,5-dimethyl-1,2-dimercaptomethylbenzene
    • 4,5-Dimethyl-o-xylylenedithiol
    • Durene-alpha1,alpha2-di
    • Durene-α1,α2-dithiol
    • 1,2-Benzenedimethanethiol, 4,5-dimethyl-
    • KYL78P7L21
    • durene-a1,a2-dithiol
    • NSC169963
    • (4,5-dimethyl-1,2-phenylene)dimethanethiol
    • 1,2,4,5-Tetramethylbenzene-alpha,alpha'-dithiol
    • Durene-alpha1,alpha2-dithiol
    • o-Xylene-.alpha.,.alpha.'-dithiol, 4,5-dimethyl-
    • NNGQXIUDF
    • 4,5-Dimethyl-2-(sulfanylmethyl)benzyl hydrosulfide #
    • 10230-61-2
    • 4,5-Dimethyl-o-xylylenedithiol, 96%
    • T70021
    • NNGQXIUDFKIVKI-UHFFFAOYSA-N
    • NSC 169963
    • Durene-.alpha.-1,.alpha.-2-dithiol
    • o-Xylene-alpha,alpha'-dithiol, 4,5-dimethyl-
    • AS-64496
    • EINECS 233-551-2
    • UNII-KYL78P7L21
    • 1,2,4,5-TETRAMETHYLBENZENE-.ALPHA.,.ALPHA.'-DITHIOL
    • MFCD00004869
    • NS00023135
    • AKOS037645884
    • FT-0625630
    • DTXSID1065009
    • 5-ACETYL-2-INDOLECARBOXYLICACID
    • NSC-169963
    • 4,5-Dimethyl-1,2-benzenedimethanethiol
    • o-Xylene-.alpha., 4,5-dimethyl-
    • 1,2-dimethyl-4,5-di(mercaptomethyl)benzene
    • SCHEMBL985209
    • 4,5-DIMETHYL-O-XYLENE-.ALPHA.,.ALPHA.'-DITHIOL
    • B1105
    • MDL： MFCD00004869
    • Inchi： 1S/C10H14S2/c1-7-3-9(5-11)10(6-12)4-8(7)2/h3-4,11-12H,5-6H2,1-2H3
    • InChI Key： NNGQXIUDFKIVKI-UHFFFAOYSA-N
    • SMILES： SCC1C=C(C)C(C)=CC=1CS

Computed Properties

  • Exact Mass: 198.05400
  • Monoisotopic Mass: 198.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.8

Experimental Properties

  • Color/Form: White light yellow powder
  • Density: 1.1700 (rough estimate)
  • Melting Point: 65.0 to 69.0 deg-C
  • Boiling Point: 295.69°C (rough estimate)
  • Flash Point: 131.1°C
  • Refractive Index: 1.6210 (estimate)
  • PSA: 77.60000
  • LogP: 3.16300

4,5-Bis(mercaptomethyl)-o-xylene Security Information

4,5-Bis(mercaptomethyl)-o-xylene Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4,5-Bis(mercaptomethyl)-o-xylene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B481463-10mg
4,5-Bis(mercaptomethyl)-o-xylene
 10230-61-2
10mg
 $ 50.00 2022-06-07
TRC
B481463-50mg
4,5-Bis(mercaptomethyl)-o-xylene
 10230-61-2
50mg
 $ 70.00 2022-06-07
TRC
B481463-100mg
4,5-Bis(mercaptomethyl)-o-xylene
 10230-61-2
100mg
 $ 115.00 2022-06-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D869273-200mg
4,5-Dimethyl-o-xylylenedithiol
 10230-61-2 96%
200mg
 ￥649.80 2022-01-12
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
B1105-1G
4,5-Bis(mercaptomethyl)-o-xylene
 10230-61-2 >96.0%(GC)(T)
1g
 ¥1405.00 2024-04-18
eNovation Chemicals LLC
D757790-250mg
1,2-Benzenedimethanethiol, 4,5-dimethyl-
 10230-61-2 96.0%
250mg
 $105 2024-07-28
eNovation Chemicals LLC
D757790-1g
1,2-Benzenedimethanethiol, 4,5-dimethyl-
 10230-61-2 96.0%
1g
 $185 2024-07-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B1105-1g
4,5-Bis(mercaptomethyl)-o-xylene
 10230-61-2 95.0%(GC&T)
1g
 ￥2415.0 2022-06-10
Bestfluorodrug
YF0090153-1.0g
(4,5-dimethyl-1,2-phenylene)dimethanethiol
 10230-61-2 97%
1.0g
 ￥1272 2023-01-04
Bestfluorodrug
YF0090153-5.0g
(4,5-dimethyl-1,2-phenylene)dimethanethiol
 10230-61-2 97%
5.0g
 ￥5550 2022-11-17

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